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Compound of Interest

Compound Name: Cyhalodiamide

Cat. No.: B1471301

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Cyhalodiamide, a novel phthalic diamide
insecticide. The document details its molecular properties, synthesis pathway, and mechanism
of action, presenting quantitative data in structured tables and illustrating key processes with
diagrams generated using the DOT language.

Core Molecular and Physical Properties

Cyhalodiamide is a synthetic dicarboxylic acid diamide.[1] It is characterized by the following
molecular and physical properties:
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Property Value Source
Molecular Formula C22H17CIF7N302 [1]
Molecular Weight 523.8 g/mol [1]

3-chloro-N2-(2-cyanopropan-2-
yl)-N2-[4-(1,1,1,2,3,3,3-

IUPAC Name heptafluoropropan-2-yl)-2- N/A
methylphenyllbenzene-1,2-
dicarboxamide

CAS Number 1262605-53-7 [1][2]

Synthesis Pathway

The synthesis of Cyhalodiamide is achieved through a three-step process involving a ring-
opening, ring-closure, and subsequent ring-opening sequence.[3] The process begins with the
ring-opening of 3-chlorophthalic anhydride with 2-amino-2-methylpropionitrile to form a phthalic
acid monoamide intermediate.[3] This intermediate then undergoes cyclization under acidic
conditions to form a phthalic isoimide.[3] The final step involves the ring-opening of the isoimide
with 2-methyl-4-heptafluoroisopropylaniline to yield Cyhalodiamide.[3]
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Cyhalodiamide Synthesis Pathway

Mode of Action: Ryanodine Receptor Activation

The insecticidal activity of Cyhalodiamide is attributed to its function as a ryanodine receptor
(RyR) inhibitor.[2][4] It selectively activates insect ryanodine receptors, which are crucial
calcium release channels located in the sarcoplasmic reticulum of muscle cells.[1] This
activation leads to an uncontrolled release of calcium ions from internal stores, causing
continuous muscle contraction and paralysis.[1][5][6] The sustained muscle activation
ultimately results in feeding cessation, dehydration, and death of the insect.[2][3]
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Cyhalodiamide's Mode of Action on Insect Ryanodine Receptors

Insecticidal Spectrum

Cyhalodiamide is primarily effective against Lepidoptera pests.[3][4] Its unique mode of action
makes it a valuable tool for integrated pest management and for managing resistance to

conventional pesticides.[4] Key target pests include:
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o Cabbage caterpillar (Pieris rapae)[2][3]

o Diamondback moth (Plutella xylostella)[2][3][4]

e Beet armyworm (Spodoptera exigua)[3][4]

e Prodenia litura[3][4]

 Striped rice borer (Chilo suppressalis)[2][3][4]

o Paddy stem borer (Scirpophaga incertulas)[3][4]

o Rice leaf roller (Cnaphalocrocis medinalis)[2][3][4]

Cotton bollworm (Helicoverpa armigera)[2][3][4]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Cyhalodiamide are crucial
for research and development. While specific, step-by-step laboratory procedures are
proprietary and vary, the following outlines a general workflow for the analytical determination
of Cyhalodiamide residues in environmental samples, based on established methodologies.

General Workflow for Residue Analysis using
QUECHhERS and UPLC-MS/MS

This workflow describes a modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) method coupled with Ultra-Performance Liquid Chromatography-Tandem Mass
Spectrometry (UPLC-MS/MS), a common approach for the efficient detection of pesticide
residues.[1]
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QUEChERS-based Analytical Workflow
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Disclaimer: This document is intended for informational purposes for a scientific audience and
does not constitute an endorsement or recommendation for the use of Cyhalodiamide. The
synthesis and application of pesticides are subject to strict regulatory oversight. All
experimental work should be conducted in accordance with established safety protocols and
regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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